Cas no 98054-81-0 (2-Naphthaleneacetic acid, 2-carboxy-1,2,3,4-tetrahydro-)

• Product Name: 2-Naphthaleneacetic acid, 2-carboxy-1,2,3,4-tetrahydro-
• CAS No: 98054-81-0
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 2820531
• Update Time: 2023-08-07

2-Naphthaleneacetic acid, 2-carboxy-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, 2-carboxy-1,2,3,4-tetrahydro-

• Inchi： 1S/C13H14O4/c14-11(15)8-13(12(16)17)6-5-9-3-1-2-4-10(9)7-13/h1-4H,5-8H2,(H,14,15)(H,16,17)
• InChI Key： KKQPZUSXOGXWFQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC(=O)O)CC2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6